Cas no 107203-42-9 (3-Cyclohexylbenzoic acid)

3-Cyclohexylbenzoic acid structure

Product Name:3-Cyclohexylbenzoic acid

CAS No:107203-42-9

Molecular Formula:C₁₃H₁₆O₂

Molecular Weight:204.264944076538

MDL:MFCD00452654

CID:2857349

PubChem ID:277922

3-Cyclohexylbenzoic acid Properties

Names and Identifiers

- 3-cyclohexylbenzoic acid
- NSC126989
- BDBM50206620
- MDL： MFCD00452654
- InChIKey： NBRXQSILGBSKBZ-UHFFFAOYSA-N
- Inchi： 1S/C13H16O2/c14-13(15)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2,(H,14,15)
- SMILES： OC(C1=CC=CC(=C1)C1CCCCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Heavy Atom Count: 15
Complexity: 219
XLogP3: 4.5
Topological Polar Surface Area: 37.3

3-Cyclohexylbenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-842831-1.0g	3-cyclohexylbenzoic acid	107203-42-9	95%	1.0g	$842.0	2024-05-21

3-Cyclohexylbenzoic acid Synthesis

Synthetic Circuit 1

110-82-7

65-85-0

107203-42-9

97023-48-8

20029-52-1

Reaction Conditions

1.1 Reagents: tert-Butyl peroxide Catalysts: 1,4-Bis(diphenylphosphino)butane , Triruthenium dodecacarbonyl ; 12 h, 135 °C

Reference

: Ruthenium-Catalyzed Para-Selective Oxidative Cross-Coupling of Arenes and Cycloalkanes

Guo, Xiangyu; Li, Chao-Jun, Organic Letters, 2011, 13(19), 4977-4979

3-Cyclohexylbenzoic acid Raw materials

Benzoic acid

3-Cyclohexylbenzoic acid Preparation Products

3-Cyclohexylbenzoic acid Related Literature

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2. Click chemistry-assisted synthesis of triazolo linked podophyllotoxin conjugates as tubulin polymerization inhibitors†

M. V. P. S. Vishnuvardhan,Saidi Reddy V.,Kunta Chandrasekhar,V. Lakshma Nayak,Ibrahim Bin Sayeed,Abdullah Alarifi Med. Chem. Commun., 2017,8, 1817-1823
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10. Lead ions removal from aqueous solution in a novel bioelectrochemical system with a stainless steel cathode†

Lixia Zhang,Xiaoyu Zhu,Xiaohong He,Yong Tao,Jintao Zhang RSC Adv., 2014,4, 41135-41140

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